Isoselective ring-opening polymerization of rac-lactide initiated by achiral heteroscorpionate zwitterionic zinc complexes†

Chemical Communications Pub Date: 2014-08-04 DOI: 10.1039/C4CC05033A

Abstract

A highly isotactic stereoblock PLA has been obtained using the achiral heteroscorpionate zwitterionic zinc complexes as catalysts, for the first time, via a chain-end control mechanism.

Graphical abstract: Isoselective ring-opening polymerization of rac-lactide initiated by achiral heteroscorpionate zwitterionic zinc complexes
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